Cas no 69056-21-9 (Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-)

Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy- structure
69056-21-9 structure
Product Name:Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-
CAS No:69056-21-9
MF:C10H12O3
MW:180.200483322144
CID:392309
PubChem ID:1549094
Update Time:2025-04-19

Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-
    • AC1LU7QP
    • AKOS025401152
    • EINECS 207-277-9
    • AI3-36149
    • Coniferyl alcohol, cis
    • Phenol, 4-(3-hydroxy-1-propenyl)-2-methoxy-
    • 4-[(Z)-3-hydroxyprop-1-enyl]-2-methoxy-phenol
    • bmse010156
    • JMFRWRFFLBVWSI-IHWYPQMZSA-N
    • ASW5FSM5Z0
    • UNII-ASW5FSM5Z0
    • 4-Hydroxy-3-methoxycinnamylic alcohol
    • (Z)-Coniferyl Alcohol
    • 4-[(Z)-3-hydroxyprop-1-enyl]-2-methoxyphenol
    • Phenol, 4-(3-hydroxy-1-propen-1-yl)-2-methoxy-
    • Coniferyl alcohol, (Z)-
    • 4-((1Z)-3-Hydroxy-1-propen-1-yl)-2-methoxyphenol
    • cis-coniferyl alcohol
    • Phenol, 4-(3-hydroxy-1-propenyl)-2-methoxy-, (Z)-
    • Phenol, 4-((1Z)-3-hydroxy-1-propen-1-yl)-2-methoxy-
    • 69056-21-9
    • CHEMBL2088631
    • Inchi: 1S/C10H12O3/c1-13-10-7-8(3-2-6-11)4-5-9(10)12/h2-5,7,11-12H,6H2,1H3/b3-2-
    • InChI Key: JMFRWRFFLBVWSI-IHWYPQMZSA-N
    • SMILES: O(C)C1=C(C=CC(/C=C\CO)=C1)O

Computed Properties

  • Exact Mass: 180.07866
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69

Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy- Related Literature

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